5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: 5-(1-benzothiophen-2-yl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H8N2O2S/c15-11-8(6-13-12(16)14-11)10-5-7-3-1-2-4-9(7)17-10/h1-6H,(H2,13,14,15,16)
• InChI Key: ICWAFPLRDOZQCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CNC(=O)NC3=O
• Molecular Formula: C12H8N2O2S
• Molecular Weight: 244.27 g/mol

Description

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% (5-BTDP-95) is a synthetic compound derived from the pyrimidine family of molecules. It is a highly effective reagent and has been used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, the compound is believed to interact with the receptor sites on cells, leading to the activation of various biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% are not fully understood. However, studies have shown that the compound has the potential to modulate the activity of various enzymes and receptors, leading to changes in the activity of various biochemical pathways. Additionally, the compound has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% is its high purity and stability, making it an ideal reagent for a variety of laboratory experiments. Additionally, the compound is relatively inexpensive and easy to obtain. However, the compound is not water-soluble, so it must be dissolved in an organic solvent before use. Additionally, the compound is highly toxic and must be handled with care.

Future Directions

The potential applications of 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% are vast and there are numerous potential future directions for research. One potential direction is the development of new synthetic methods for the synthesis of the compound. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound and its mechanism of action. Furthermore, research could be conducted to develop new derivatives of the compound and to explore its potential applications in drug synthesis. Finally, further research could be conducted to explore the potential of the compound as a therapeutic agent.

Synthesis Methods

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% is synthesized by a multi-step synthesis process involving the use of a variety of reagents and solvents. The first step involves the reaction of 5-chloro-2-thiophenecarboxaldehyde with 2-amino-4-hydroxy-6-methylpyrimidine in a 1:1 molar ratio. This reaction is conducted in an aqueous solution of sodium hydroxide and the resulting product is a 5-chloro-2-thiophenecarboxylic acid. The product is then treated with sodium hydroxide and heated to a temperature of 100°C to form the final product, 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%.

Scientific Research Applications

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various heterocyclic compounds, such as 5-benzothiophene-2-carboxylic acid and 5-benzothiophene-3-carboxylic acid, which are important intermediates in the synthesis of drugs and other biologically active compounds. It has also been used in the synthesis of a variety of derivatives of benzothiophene, such as 5-methyl-2-thiophenecarboxylic acid, which has been used as a starting material for the synthesis of various drugs. Additionally, 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95% has been used in the synthesis of a variety of other heterocyclic compounds, such as thiophene-2-carboxamides, which have been used as starting materials for the synthesis of various drugs.